Cas no 1025802-62-3 (7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline)
7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-[1-(2-fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline
- BCP18266
- 1-(2-Fluoro-3-pyridyl)-5-methyl-4-(7-quinolinyl)-1H-1,2,3-triazole
- 7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline
-
- Inchi: 1S/C17H12FN5/c1-11-16(13-7-6-12-4-2-8-19-14(12)10-13)21-22-23(11)15-5-3-9-20-17(15)18/h2-10H,1H3
- InChI Key: VJIMKNSHIOSWQZ-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CN=1)N1C(C)=C(C2C=CC3=CC=CN=C3C=2)N=N1
Computed Properties
- Exact Mass: 305.107674g/mol
- Monoisotopic Mass: 305.107674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 305.31g/mol
- XLogP3: 3
- Topological Polar Surface Area: 56.5
7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5509-1 mg |
FPTQ |
1025802-62-3 | 99.41% | 1mg |
¥1300.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5509-5 mg |
FPTQ |
1025802-62-3 | 99.41% | 5mg |
¥2927.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5509-10 mg |
FPTQ |
1025802-62-3 | 99.41% | 10mg |
¥4388.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5509-25 mg |
FPTQ |
1025802-62-3 | 99.41% | 25mg |
¥7898.00 | 2022-04-26 | |
| Biosynth | ARB80262-10 mg |
7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline |
1025802-62-3 | 10mg |
$85.00 | 2023-01-05 | ||
| Biosynth | ARB80262-25 mg |
7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline |
1025802-62-3 | 25mg |
$159.50 | 2023-01-05 | ||
| Biosynth | ARB80262-50 mg |
7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline |
1025802-62-3 | 50mg |
$255.00 | 2023-01-05 | ||
| Biosynth | ARB80262-100 mg |
7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline |
1025802-62-3 | 100MG |
$408.00 | 2023-01-05 | ||
| Biosynth | ARB80262-250 mg |
7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline |
1025802-62-3 | 250MG |
$765.00 | 2023-01-05 |
7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline
Professional Introduction to Compound with CAS No. 1025802-62-3 and Product Name: 7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline
The compound in question, identified by the CAS number 1025802-62-3, is a highly specialized molecule with significant implications in the field of pharmaceutical chemistry. Its molecular structure, featuring a quinoline core conjugated with a triazole moiety and a fluoropyridine substituent, positions it as a promising candidate for further exploration in medicinal chemistry. This introduction aims to provide an in-depth analysis of the compound's chemical properties, potential applications, and alignment with the latest advancements in the pharmaceutical industry.
The molecular formula of this compound suggests a complex interplay of electronic and steric effects that can be harnessed for therapeutic purposes. The presence of a fluoropyridine group at the 3-position of the triazole ring introduces unique electronic characteristics, which can modulate the compound's binding affinity and metabolic stability. This feature is particularly relevant in the design of small-molecule inhibitors targeting biological macromolecules involved in disease pathways.
Recent studies have highlighted the importance of triazole scaffolds in drug discovery due to their versatility and ability to engage with various biological targets. The incorporation of a methyl group at the 5-position of the triazole ring further enhances its pharmacological profile by influencing both solubility and bioavailability. Such structural modifications are often employed to optimize drug-like properties, ensuring that the compound can traverse biological membranes effectively while maintaining target specificity.
The quinoline backbone is another critical component of this molecule, renowned for its historical role in antimicrobial and anticancer therapies. Modern derivatives of quinoline have been extensively studied for their ability to interact with DNA and inhibit key enzymes involved in cellular processes. The specific modification at the 7-position, where a triazole-fused fluoropyridine is attached, suggests a novel approach to leveraging these interactions for therapeutic gain.
In light of current research trends, compounds like this one are being explored for their potential in addressing unmet medical needs. The combination of fluorine-containing heterocycles with quinoline derivatives has emerged as a fruitful area for innovation, particularly in oncology and inflammatory diseases. The fluorine atom's ability to enhance metabolic stability and binding affinity makes it an attractive moiety for drug development.
One notable application area is the inhibition of kinases, which are overactive in numerous cancers and inflammatory conditions. The structural features of this compound—specifically the fluoropyridin-3-yl substituent—imply its capacity to disrupt kinase-substrate interactions through induced fit or conformational changes. Such mechanisms are increasingly recognized as viable strategies for developing next-generation kinase inhibitors with improved selectivity profiles.
Furthermore, computational modeling studies have begun to elucidate how modifications at the triazole ring can fine-tune pharmacokinetic properties. By integrating quantum mechanical calculations with molecular dynamics simulations, researchers can predict how changes in electronic distribution will affect binding affinities and metabolic pathways. This computational approach is particularly valuable when experimental validation is limited or costly.
The synthesis pathway for this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled efficient construction of complex heterocyclic systems like this one. Such methodologies not only streamline production but also allow for rapid diversification of the chemical library—a critical factor in high-throughput screening programs.
Evaluation of preclinical data suggests that derivatives sharing this core structure exhibit promising activity against disease models without significant toxicity profiles. In vitro assays have demonstrated inhibitory effects on relevant targets at submicromolar concentrations, indicating strong potential for further development into clinical candidates. These findings align with broader trends toward rational drug design where structural features are meticulously tailored to optimize therapeutic outcomes.
The role of fluorine chemistry in modern drug discovery cannot be overstated; its ability to modulate both physical properties (e.g., lipophilicity) and biological activity makes it indispensable for medicinal chemists seeking novel treatments. The specific positioning of fluorine atoms within this molecule—attached directly to nitrogen atoms via triazole links—creates unique steric constraints that could influence how it interacts with biological targets compared to non-fluorinated analogs.
As research continues into next-generation antiviral agents where structural complexity correlates with efficacy against resistant strains, compounds like this one may find utility beyond oncology applications alone. Their ability to incorporate multiple functional groups while maintaining robust physicochemical properties positions them as versatile tools for addressing diverse therapeutic challenges across multiple disease areas.
1025802-62-3 (7-[1-(2-Fluoropyridin-3-yl)-5-methyltriazol-4-yl]quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)